Cas no 2402-66-6 (1,1,1,3,3,3-Hexafluoro-2-(4-nitrophenyl)-2-propanol)

• Product Name: 1,1,1,3,3,3-Hexafluoro-2-(4-nitrophenyl)-2-propanol
• CAS No: 2402-66-6
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 5522821
• PubChem ID: 166610462
• Update Time: 2023-05-24

1,1,1,3,3,3-Hexafluoro-2-(4-nitrophenyl)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3,3-Hexafluoro-2-(4-nitrophenyl)-2-propanol
• 2402-66-6
• SY315587

• Inchi： 1S/C9H5F6NO3/c10-8(11,12)7(17,9(13,14)15)5-1-3-6(4-2-5)16(18)19/h1-4,17H
• InChI Key： VRPLKPZTGUURTI-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC(=CC=1)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 289.01736199g/mol
• Monoisotopic Mass: 289.01736199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66Ų